(3,5-dimethyl-1-pyridin-2-yl-1H-pyrazol-4-yl)-methanol

• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol
• IUPAC Name: (3,5-dimethyl-1-pyridin-2-ylpyrazol-4-yl)methanol
• InChI: InChI=1S/C11H13N3O/c1-8-10(7-15)9(2)14(13-8)11-5-3-4-6-12-11/h3-6,15H,7H2,1-2H3
• InChI Key: VXSHMQCLIJWNPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=N2)C)CO

Description

(3,5-dimethyl-1-pyridin-2-yl-1H-pyrazol-4-yl)-methanol is a useful research compound. Its molecular formula is C11H13N3O and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Suspend lithium aluminum hydride (0.359 g, 9.46 mmol) in tetrahydrofuran (25 mL) at −10° C. and add 3,5-dimethyl-1-pyridin-2-yl-1H-pyrazole-4-carboxylic acid ethyl ester (1.160 g, 4.73 mmol) dropwise in tetrahydrofuran (5 mL). Allow the mixture to warm to 25° C. and stir for 4 hr. Cool the mixture to 0° C. then quench carefully with saturated sodium sulfate solution (1 mL). Allow the mixture to stir at room temperature for 2 hr. then filter off the precipitate, dry the solution and concentrate to give (3,5-dimethyl-1-pyridin-2-yl-1H-pyrazol-4-yl)-methanol as a yellow solid (0.821 g, 86%). 1H-NMR (400 MHz, DMSO) 8.408 (m, 1H); 7.889 (m, 1H); 7.738 (m, 1H); 7.256 (m, 1H); 4.269 (s, 2H); 2.459 (s, 3H); 2.181 (s, 3H)